Cas no 2344680-48-2 (1H-Imidazole-2-methanamine, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:2))

• Product Name: 1H-Imidazole-2-methanamine, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:2)
• CAS No: 2344680-48-2
• MF: C₆H₉ClF₃N₃
• MW: 215.60397028923
• CID: 5327244
• Update Time: 2025-10-22

1H-Imidazole-2-methanamine, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:2)

• Inchi： 1S/C6H8F3N3.ClH/c7-6(8,9)4-12-2-1-11-5(12)3-10;/h1-2H,3-4,10H2;1H
• InChI Key： CJAIASUKKSWRRK-UHFFFAOYSA-N
• SMILES： C(N1C=CN=C1CN)C(F)(F)F.Cl

Additional information on 1H-Imidazole-2-methanamine, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:2)

Comprehensive Overview of 1H-Imidazole-2-methanamine, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:2) (CAS No. 2344680-48-2)

The compound 1H-Imidazole-2-methanamine, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:2) (CAS No. 2344680-48-2) is a specialized imidazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a trifluoroethyl group and a hydrochloride salt form, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in modern medicine.

In recent years, the demand for imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. The 1H-Imidazole-2-methanamine scaffold is particularly noteworthy for its role in designing small-molecule therapeutics. With the rise of personalized medicine and targeted drug delivery, this compound’s ability to interact with biological systems at a molecular level has garnered attention. Its CAS No. 2344680-48-2 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The trifluoroethyl moiety in this compound enhances its lipophilicity and metabolic stability, key factors in drug design. These properties align with current trends in optimizing bioavailability and reducing off-target effects. Additionally, the hydrochloride (1:2) salt form improves solubility, a critical attribute for formulation development. As the pharmaceutical industry shifts toward high-throughput screening and AI-driven drug discovery, compounds like this are becoming indispensable tools for researchers.

From a synthetic perspective, 1H-Imidazole-2-methanamine, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:2) offers a robust platform for structure-activity relationship (SAR) studies. Its modular design allows for facile modifications, enabling the exploration of diverse pharmacophore configurations. This adaptability is crucial for addressing challenges in drug resistance and therapeutic selectivity, two pressing issues in contemporary healthcare.

Beyond pharmaceuticals, this compound’s imidazole core has applications in material science and catalysis. Its electron-rich structure makes it a candidate for designing functional materials, such as conductive polymers or sensors. With sustainability becoming a global priority, researchers are also investigating its role in green chemistry initiatives, where its efficiency and minimal waste production are highly valued.

In summary, 1H-Imidazole-2-methanamine, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:2) (CAS No. 2344680-48-2) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research and alignment with industry trends underscore its importance. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in advancing biomedical innovations and technological solutions.